molecular formula C18H21N5OS3 B305255 2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Cat. No. B305255
M. Wt: 419.6 g/mol
InChI Key: USSLIHXGZLNSBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has been synthesized and studied for its potential scientific research applications. This compound has gained attention due to its unique structure and potential biological activities.

Mechanism of Action

The mechanism of action of 2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that the compound has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels). It has also been shown to modulate the immune system, leading to increased immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential as an anti-cancer agent. However, the compound is complex to synthesize and requires expertise in organic chemistry. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One potential direction is to study its potential as a therapeutic agent for other diseases, such as autoimmune disorders. Another potential direction is to study its potential as a drug delivery system for other compounds. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of several chemical compounds in a stepwise manner. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

The compound has been studied for its potential applications in scientific research. One of the main areas of interest is its potential as an anti-cancer agent. Studies have shown that the compound has the ability to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as an anti-inflammatory agent, as well as its ability to modulate the immune system.

properties

Product Name

2-({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Molecular Formula

C18H21N5OS3

Molecular Weight

419.6 g/mol

IUPAC Name

2-[[5-(benzylsulfanylmethyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

InChI

InChI=1S/C18H21N5OS3/c1-3-23-15(11-25-10-14-7-5-4-6-8-14)21-22-18(23)27-12-16(24)20-17-19-13(2)9-26-17/h4-9H,3,10-12H2,1-2H3,(H,19,20,24)

InChI Key

USSLIHXGZLNSBE-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=NC(=CS2)C)CSCC3=CC=CC=C3

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=NC(=CS2)C)CSCC3=CC=CC=C3

Origin of Product

United States

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